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Compound of Interest

Compound Name: 2-Methylpentanal

Cat. No.: B094375

Essential guidance for the safe handling, use, and disposal of 2-Methylpentanal in a
laboratory setting, ensuring the protection of researchers and the integrity of scientific work.

For laboratory professionals, including researchers, scientists, and those in drug development,
the safe handling of chemical reagents is paramount. This guide provides immediate, essential
safety and logistical information for 2-Methylpentanal, a flammable and toxic aldehyde.
Adherence to these protocols is critical for minimizing risk and ensuring a safe research

environment.

Hazard Summary & Key Data

2-Methylpentanal is a colorless liquid that presents several significant hazards. It is a
flammable liquid and vapor, is toxic if inhaled, can cause serious eye damage, and may
provoke an allergic skin reaction.[1] Understanding its physical and chemical properties is the
first step in safe handling.
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Property Value Source
CAS Number 123-15-9 [2]
Molecular Formula CeH120 [2]
Molecular Weight 100.16 g/mol [3]
Appearance Colorless to pale yellow liquid [3]
Flash Point 20°C (68°F) [3]
UN Number 2367 [2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is non-negotiable when handling 2-Methylpentanal. The
following table outlines the minimum required PPE. A facility-specific hazard assessment
should be conducted to determine if additional protection is necessary.
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] Specifications & Best
Body Part Required PPE .
Practices

Chemical splash goggles are
mandatory.[4][5] A face shield
) should be worn over the
Eyes & Face Safety Goggles & Face Shield )
goggles to provide an
additional layer of protection

against splashes.[4][5]

For incidental contact or
splashes, nitrile gloves
(minimum 5-mil thickness) are
acceptable, but must be
replaced immediately upon
Hands Chemical-Resistant Gloves contamination. For extended
contact, Butyl or Viton™
gloves are recommended due
to their higher resistance to
aldehydes. Always inspect

gloves for damage before use.

[6]

A flame-resistant lab coat worn
over long-sleeved clothing and
Laboratory Coat & Protective long pants is required. An
Body Clothing apron or coveralls may be

necessary for larger quantities.

[4]

Respiratory NIOSH-Approved Respirator Work should be conducted in a
certified chemical fume hood. If
a fume hood is not available or
if there is a risk of exceeding
exposure limits, a NIOSH-
approved respirator with an
organic vapor cartridge is
required.[4][5] For higher
concentrations, a supplied-air
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respirator or a self-contained
breathing apparatus (SCBA)

may be necessary.

Shoes must be made of a non-
Feet Closed-Toe Shoes porous material and cover the

entire foot.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-Methylpentanal will minimize the risk of exposure and
accidents.

1. Engineering Controls & Preparation:

« Ventilation: Always handle 2-Methylpentanal in a well-ventilated area, preferably within a
certified chemical fume hood.[4]

« Ignition Sources: Eliminate all potential ignition sources from the work area, including open
flames, hot plates, and spark-producing equipment.[1][7] Use only non-sparking tools.[1]

 Static Discharge: Ground and bond containers and receiving equipment to prevent static
discharge.[1][7]

o Emergency Equipment: Ensure that a safety shower, eyewash station, and a fire
extinguisher appropriate for flammable liquids (e.g., dry chemical, CO2) are readily
accessible.

2. Handling and Use:
e Don PPE: Put on all required PPE before handling the chemical.

o Container Inspection: Visually inspect the container for any signs of damage or leaks before
opening.

o Dispensing: When transferring or dispensing, do so slowly and carefully to avoid splashing
and the generation of vapors.
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o Container Sealing: Keep the container tightly closed when not in use.[1][4]

3. Spill Response:

o Evacuation: In case of a spill, immediately evacuate the area and alert others.
» Ventilation: Increase ventilation to the area.

o Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or a
commercial sorbent.[4]

o Collection: Using non-sparking tools, carefully collect the absorbed material and place it in a
labeled, sealed container for hazardous waste disposal.[4]

o Decontamination: Clean the spill area with soap and water. All cleaning materials must also
be disposed of as hazardous waste.[4]

» Reporting: Report all spills to your institution's Environmental Health and Safety (EHS)
department.[4]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Protocol

Move the affected person to fresh air and keep

them at rest in a position comfortable for
Inhalation breathing. If breathing is difficult, trained

personnel may administer oxygen. Seek

immediate medical attention.[1][8]

Immediately remove all contaminated clothing.

) Wash the affected skin with plenty of soap and
Skin Contact ) S

water for at least 15 minutes.[9] If skin irritation

or a rash occurs, seek medical attention.[1]

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[8]

Disposal Plan

Proper disposal of 2-Methylpentanal and any contaminated materials is a legal and ethical
responsibility.

1. Waste Collection:

¢ Collect all waste containing 2-Methylpentanal, including contaminated absorbents and PPE,
in a designated, chemically compatible, and properly sealed container.[3][4]

2. Labeling:

o Clearly label the waste container as "Hazardous Waste" and include the full chemical name
("2-Methylpentanal), the concentration, and the accumulation start date.[3][4]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://ehs.msu.edu/_assets/docs/waste/hazardous-material-code-table.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://ehs.msu.edu/_assets/docs/waste/hazardous-material-code-table.pdf
https://www.benchchem.com/product/b094375?utm_src=pdf-body
https://www.benchchem.com/product/b094375?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_2_Ethyl_4_methylpentanal_A_Guide_for_Laboratory_Professionals.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b094375?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_2_Ethyl_4_methylpentanal_A_Guide_for_Laboratory_Professionals.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

3. Waste Codes:

e 2-Methylpentanal is a flammable liquid. The primary EPA hazardous waste code for
ignitable waste is DO01.[1][4] Depending on the specific circumstances and any other
contaminants, other waste codes may apply. Consult with your institution's EHS department
for specific guidance.

4. Storage:

» Store the hazardous waste container in a designated satellite accumulation area, away from
incompatible materials and sources of ignition.[4]

5. Disposal:

o Arrange for the collection of the hazardous waste by your institution's EHS department or a
licensed hazardous waste disposal contractor.[3][4] Under no circumstances should 2-
Methylpentanal be disposed of down the drain or in regular trash.[3][4]

Hierarchy of Controls for Handling 2-Methylpentanal

The most effective way to manage the risks associated with 2-Methylpentanal is to follow the
hierarchy of controls, which prioritizes the most effective control measures.
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Hierarchy of Controls for 2-Methylpentanal

Elimination
(Most Effective)

Substitute with a less
hazardous chemical

If substitution is not feasible

Engineering Controls

Use in a chemical fume hood.
Ground and bond equipment.

n conjunction with

Administrative Controls

Follow Standard Operating Procedures (SOPs).
Receive proper training.

As the last line of defense

Personal Protective Equipment
(Least Effective)

Wear appropriate gloves, eye protection,
and lab coat.

Click to download full resolution via product page

Caption: Hierarchy of controls for managing risks associated with 2-Methylpentanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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